Cas no 1936403-21-2 (4-ethynyloxan-4-amine)

• Product Name: 4-ethynyloxan-4-amine
• CAS No: 1936403-21-2
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD31420786
• CID: 5221354
• PubChem ID: 130979278
• Update Time: 2025-06-13

4-ethynyloxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, 4-ethynyltetrahydro-
• 4-ethynyloxan-4-amine

• MDL： MFCD31420786
• Inchi： 1S/C7H11NO/c1-2-7(8)3-5-9-6-4-7/h1H,3-6,8H2
• InChI Key： ZTHFEBIKWINEBW-UHFFFAOYSA-N
• SMILES： C1OCCC(C#C)(N)C1

Additional information on 4-ethynyloxan-4-amine

Research Briefing on 1936403-21-2 and 4-ethynyloxan-4-amine: Recent Advances in Chemical Biology and Pharmaceutical Applications

The compound 1936403-21-2 and its derivative, 4-ethynyloxan-4-amine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research briefing aims to provide a comprehensive overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique chemical properties of 1936403-21-2, which make it a promising candidate for further investigation. The compound's structural features, including its ethynyl and oxan-4-amine moieties, contribute to its ability to interact with specific biological targets. Researchers have successfully synthesized 4-ethynyloxan-4-amine from 1936403-21-2, demonstrating its potential as a versatile building block in medicinal chemistry. The synthesis process involves several key steps, including the introduction of the ethynyl group and subsequent functionalization to yield the desired product.

In vitro and in vivo studies have revealed that 4-ethynyloxan-4-amine exhibits notable biological activity, particularly in modulating enzyme function and receptor binding. For instance, preliminary data suggest that this compound may act as an inhibitor of certain kinases involved in cancer progression. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential use for treating neurological disorders. These findings underscore the importance of further research to elucidate the compound's mechanism of action and optimize its pharmacological properties.

The potential therapeutic applications of 4-ethynyloxan-4-amine extend beyond oncology and neurology. Recent investigations have explored its use in infectious diseases, where it has shown promise as an antimicrobial agent. Furthermore, its compatibility with click chemistry techniques has enabled researchers to develop innovative drug delivery systems, such as targeted nanoparticles and prodrugs. These advancements highlight the compound's versatility and its potential to address unmet medical needs across multiple therapeutic areas.

Despite these promising developments, challenges remain in the clinical translation of 4-ethynyloxan-4-amine. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed to ensure its successful development as a therapeutic agent. Ongoing research is focused on optimizing the compound's pharmacokinetic profile and identifying suitable formulations to enhance its efficacy and safety. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, the latest research on 1936403-21-2 and 4-ethynyloxan-4-amine underscores their potential as valuable tools in drug discovery and development. The compound's unique chemical properties and broad biological activity make it a promising candidate for further investigation. As research progresses, it is anticipated that these molecules will play an increasingly important role in addressing complex medical challenges. Future studies should focus on elucidating their mechanisms of action, optimizing their therapeutic potential, and exploring novel applications in personalized medicine and combination therapies.